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Compound of Interest

Compound Name: cis-2-Butene

Cat. No.: B086535 Get Quote

Essential Safety and Handling Guide for cis-2-
Butene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of cis-2-Butene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Personal Protective Equipment (PPE) and Safety
Data
Proper personal protective equipment is critical when handling cis-2-Butene due to its

flammable and potentially hazardous nature. The following tables summarize the required PPE

and key safety parameters.

Table 1: Personal Protective Equipment (PPE) for Handling cis-2-Butene
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Protection Type Equipment Specific Recommendations

Eye/Face Protection
Face shield and splash-

resistant safety goggles

Recommended, especially

when handling the liquid form

to protect against splashes.

Contact lenses should not be

worn.[1]

Skin Protection
Cold-insulating gloves and

chemical-resistant clothing

Cold-insulating gloves are

necessary when handling the

liquid to prevent frostbite.[1][2]

Fire/flame resistant/retardant

clothing is also advised.[3]

Respiratory Protection
Ventilation, local exhaust, or

breathing protection

In well-ventilated areas, it may

not be required.[3] However,

for emergencies or in poorly

ventilated spaces, a self-

contained breathing apparatus

(SCBA) is necessary.[2][4]

Emergency Situations

Chemical protection suit

including self-contained

breathing apparatus

Recommended for accidental

releases or spills to provide

full-body protection.[2]

Table 2: Key Safety and Exposure Data for cis-2-Butene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.middlesexgases.com/wp-content/uploads/2020/10/Butene-CIS-2-SDS-by-MiddlesexGases.pdf
https://www.middlesexgases.com/wp-content/uploads/2020/10/Butene-CIS-2-SDS-by-MiddlesexGases.pdf
https://www.echemi.com/sds/cis-2-butene-pid_Seven44530.html
https://produkte.linde-gas.at/sdb_konform/C4H8_10021810EN.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021810EN.pdf
https://www.echemi.com/sds/cis-2-butene-pid_Seven44530.html
https://certs-msds.airliquide.ca/Documents/SupportDoc/Cis-2-Butene_Compressed_590-18-1_(CA-1001-05304)_EN_2.pdf
https://www.echemi.com/sds/cis-2-butene-pid_Seven44530.html
https://www.benchchem.com/product/b086535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Occupational Exposure Limit

(TLV-TWA)
250 ppm

Time-Weighted Average for an

8-hour workday.[2][5]

Upper Explosive Limit (UEL) 9.7% by volume in air

The highest concentration in

air that will produce a flash of

fire when an ignition source is

present.[6]

Lower Explosive Limit (LEL) 1.8% by volume in air

The lowest concentration in air

that will produce a flash of fire

when an ignition source is

present.[6]

Flash Point -73 °C (-99 °F)

The lowest temperature at

which it can vaporize to form

an ignitable mixture in air.[1]

Autoignition Temperature 324 °C (615 °F)

The lowest temperature at

which it will spontaneously

ignite in a normal atmosphere

without an external source of

ignition.

Experimental Protocols and Handling Procedures
Standard Operating Procedure for Handling cis-2-Butene:

Preparation and Engineering Controls:

Ensure the work area is well-ventilated, preferably within a fume hood or with local

exhaust ventilation.[2][3]

Verify that all electrical equipment is explosion-proof and properly grounded to prevent

static discharge.[2][3]

Remove all potential ignition sources from the handling area, including open flames,

sparks, and hot surfaces.[2]
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Have an emergency eye wash fountain and quick drench shower readily accessible in the

immediate work area.[1]

Donning Personal Protective Equipment (PPE):

Wear a face shield and splash-resistant safety goggles.[1]

Put on cold-insulating gloves when handling the liquid form.[1][2]

Wear a lab coat or chemical-resistant clothing.[2]

Handling the Chemical:

Handle cis-2-Butene in a closed system whenever possible.[1][2]

Use non-sparking tools for all operations.[2][3]

Avoid contact with skin and eyes.[2]

Prevent the build-up of electrostatic charges, for example, by grounding equipment.[2]

Storage:

Store cylinders in a fireproof, cool, and well-ventilated area, away from combustible

materials.[2][3]

Keep containers tightly closed and in an upright position to prevent leakage.[4]

Protect cylinders from physical damage.[3][5]

Emergency and Disposal Plans
Accidental Release Measures:

Immediate Actions:

Evacuate the danger area immediately.[2][4]

Eliminate all ignition sources.[4][5]
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If possible and safe to do so, stop the leak.[1]

Containment and Cleanup:

Ventilate the area of the leak or move the leaking container to a well-ventilated area.[4][7]

Use spark-proof tools and explosion-proof equipment during cleanup.[2]

Disposal Plan:

cis-2-Butene should be disposed of by removal to a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[2]

Do not discharge the chemical into sewer systems.[2]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.

[2]

Visual Safety Workflows
The following diagrams illustrate the standard operating procedure for handling cis-2-Butene
and the emergency response for an accidental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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